Enoyl CoAs, or enoyl coenzyme A, are intermediates in the fatty acid metabolism pathway within cells, particularly crucial during beta-oxidation. These molecules play a pivotal role in breaking down long-chain fatty acids into two-carbon units (acetyl-CoA) that can be further utilized by the cell for energy production or other metabolic processes. Enoyl CoAs are synthesized from acyl-CoA dehydrogenases, which catalyze the initial step of converting straight-chain fatty acyl-CoAs to enoyl-CoAs. In this process, a double bond is introduced between carbon atoms 2 and 3, facilitating subsequent enzymatic reactions such as hydration and further oxidation. Enoyl CoAs are also important intermediates in the biosynthesis of certain bacterial antibiotics and are subject to regulation by various enzymes and signaling molecules that control metabolic flux and cellular responses to stress conditions.